Cas no 907552-39-0 (5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile)

5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile structure
907552-39-0 structure
Product Name:5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile
CAS No:907552-39-0
MF:C5H2F3N3O
MW:177.084090709686
CID:803093
PubChem ID:389102
Update Time:2025-04-19

5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile
    • 4-Oxazolecarbonitrile,5-amino-2-(trifluoromethyl)-
    • 5-amino-2-(trifluoromethyl)- 4-Oxazolecarbonitrile
    • 5-Amino-2-(trifluoromethyl)-1,3-oxazole-4-carbonitrile
    • NSC-684787
    • FT-0708528
    • 5-Amino-2-(trifluoromethyl);oxazole-4-carbonitrile
    • CHEMBL1996546
    • 907552-39-0
    • DTXSID10327770
    • MB14505
    • NCI60_030441
    • NSC684787
    • MDL: MFCD14706765
    • Inchi: 1S/C5H2F3N3O/c6-5(7,8)4-11-2(1-9)3(10)12-4/h10H2
    • InChI Key: MIYSEUWDQIMHAU-UHFFFAOYSA-N
    • SMILES: FC(C1=NC(C#N)=C(N)O1)(F)F

Computed Properties

  • Exact Mass: 177.01499618g/mol
  • Monoisotopic Mass: 177.01499618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.8Ų
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